Cas no 1205542-21-7 (tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1205542-21-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD22741892
• CID: 4562886
• PubChem ID: 67976773
• Update Time: 2025-08-04

tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
• t-Butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
• (4R)?-6-Boc-4-hydroxy-6-?azaspiro[2.5]?octane-?6-?carboxylic acid
• 6-Azaspiro[2.5]octane-6-carboxylic acid, 4-hydroxy-, 1,1-dimethylethyl ester, (4R)-
• tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
• BS-42997
• tert-butyl (8R)-8-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
• 1205542-21-7
• SCHEMBL9942499
• P18682
• MFCD22741892
• (4R)-6-Boc-4-hydroxy-6-azaspiro[2.5]octane
• CS-0050400
• tert-Butyl(R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD22741892
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-12(4-5-12)9(14)8-13/h9,14H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： MQOLTEHTFKRZNV-VIFPVBQESA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)CCC21CC2

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 227.30

Additional information on tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate

Professional Introduction to Tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate (CAS No 1205542-21-7)

Tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate, identified by its CAS number 1205542-21-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This spirocyclic structure, featuring a unique combination of hydroxyl and azaspiro moieties, has garnered attention for its potential biological activities and synthetic utility.

The molecular framework of tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate encompasses a spirocyclic core, which is a key feature contributing to its distinct chemical and pharmacological properties. The presence of the azaspiro group introduces a nitrogen atom into the spirocycle, enhancing its potential for interactions with biological targets. This structural motif is particularly noteworthy in medicinal chemistry, as it can influence both the solubility and bioavailability of the compound.

Recent advancements in the study of spirocyclic compounds have highlighted their role in developing novel therapeutic agents. The specific configuration of the azaspiro ring system in tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate, particularly the (4R) stereochemistry, has been implicated in its interaction with various biological receptors. This stereochemical specificity is crucial for ensuring the efficacy and selectivity of pharmaceutical compounds.

In the realm of drug discovery, the hydroxyl group in tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate serves as a versatile functional handle, allowing for further chemical modifications and derivatization. This flexibility is advantageous for medicinal chemists who aim to optimize the pharmacokinetic and pharmacodynamic properties of their lead compounds. The tert-butyl ester moiety also contributes to the stability and solubility profile of the molecule, making it a promising candidate for further development.

The synthesis of tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise synthetic strategies to achieve the desired stereochemical outcome. Recent methodologies have focused on asymmetric synthesis techniques, such as catalytic hydrogenation and chiral auxiliary-assisted constructions, to ensure high enantioselectivity and yield.

The pharmacological potential of tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate has been explored in several preclinical studies. Its unique structural features suggest that it may exhibit activities relevant to neurological disorders, inflammation, and metabolic diseases. The azaspiro moiety has been shown to modulate enzyme activity and receptor binding, making it a valuable scaffold for drug design.

One particularly intriguing aspect of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The spirocyclic structure provides a stable platform that can be modified to target specific biological pathways. This adaptability makes tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate a versatile building block for medicinal chemists seeking to develop novel therapeutics.

The computational modeling of tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations have helped elucidate how the compound binds to receptors and enzymes, offering a rational basis for structure-based drug design. These studies have underscored the importance of understanding the three-dimensional structure of molecules in predicting their biological activity.

In conclusion, tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological profile, and synthetic utility make it a subject of great interest among medicinal chemists and drug developers. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.